Cas no 896375-21-6 (3-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide)

• Product Name: 3-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide
• CAS No: 896375-21-6
• MF: C₂₀H₁₇F₃N₂O₂S
• MW: 406.421394109726
• CID: 6001433
• PubChem ID: 7119191
• Update Time: 2025-05-22

3-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide
• 3-methoxy-N-(2-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)ethyl)benzamide
• Benzamide, 3-methoxy-N-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-
• F0686-0323
• BRD-K29997982-001-01-9
• AKOS002050741
• 3-methoxy-N-[2-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]ethyl]benzamide
• 3-methoxy-N-(2-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}ethyl)benzamide
• 896375-21-6

• Inchi： 1S/C20H17F3N2O2S/c1-27-17-4-2-3-14(11-17)18(26)24-10-9-16-12-28-19(25-16)13-5-7-15(8-6-13)20(21,22)23/h2-8,11-12H,9-10H2,1H3,(H,24,26)
• InChI Key： VURSYLDBVHHGRB-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=C(C(F)(F)F)C=C2)=N1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 406.09628345g/mol
• Monoisotopic Mass: 406.09628345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• pka: 14.30±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide

Comprehensive Overview of 3-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide (CAS No. 896375-21-6)

The compound 3-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide, identified by its CAS No. 896375-21-6, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a thiazole ring and a trifluoromethylphenyl group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive compound, given its ability to interact with specific biological targets.

In recent years, the demand for novel compounds like 3-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide has surged, driven by advancements in drug discovery and the need for more effective therapeutic agents. This compound's molecular structure is characterized by its methoxybenzamide moiety, which is known to enhance binding affinity and metabolic stability. Such properties are critical in the development of next-generation pharmaceuticals, especially in areas like oncology and neurology, where precision and efficacy are paramount.

The synthesis of CAS No. 896375-21-6 involves multi-step organic reactions, including the formation of the thiazole core and subsequent functionalization with the trifluoromethylphenyl group. These steps require meticulous optimization to ensure high yield and purity, which are essential for its intended applications. The compound's solubility and stability under physiological conditions are also areas of active investigation, as they directly impact its bioavailability and therapeutic potential.

From a commercial perspective, 3-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. Its price and availability are often discussed in online forums, reflecting the growing interest in this compound. Additionally, its safety profile and handling guidelines are frequently searched topics, underscoring the importance of responsible use in laboratory settings.

Looking ahead, the potential applications of CAS No. 896375-21-6 extend beyond traditional drug development. Its unique chemical properties make it a valuable tool in proteomics and biomarker research, where it can be used to study protein-ligand interactions. Furthermore, its fluorinated components align with the rising trend of incorporating fluorine atoms into drug molecules to improve their pharmacokinetic profiles.

In conclusion, 3-methoxy-N-(2-{2-4-(trifluoromethyl)phenyl-1,3-thiazol-4-yl}ethyl)benzamide represents a fascinating area of study with broad implications for science and medicine. Its versatility and potential continue to inspire researchers, making it a compound worth watching in the coming years. As the scientific community delves deeper into its properties, we can expect to uncover even more exciting applications for this remarkable molecule.